Cas no 325723-13-5 (4-[(4-Benzhydrylpiperazin-1-yl)carbonyl]-5-chloro-2-(methylthio)pyrimidine)
4-[(4-Benzhydrylpiperazin-1-yl)carbonyl]-5-chloro-2-(methylthio)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 325723-13-5
- Oprea1_496719
- CCG-144195
- 4-[(4-benzhydrylpiperazin-1-yl)carbonyl]-5-chloro-2-(methylthio)pyrimidine
- AKOS001321504
- EN300-18319506
- (4-benzhydrylpiperazin-1-yl)-(5-chloro-2-methylsulfanylpyrimidin-4-yl)methanone
- Z57908085
- 5-CHLORO-4-[4-(DIPHENYLMETHYL)PIPERAZINE-1-CARBONYL]-2-(METHYLSULFANYL)PYRIMIDINE
- 4-[(4-Benzhydrylpiperazin-1-yl)carbonyl]-5-chloro-2-(methylthio)pyrimidine
-
- Inchi: 1S/C23H23ClN4OS/c1-30-23-25-16-19(24)20(26-23)22(29)28-14-12-27(13-15-28)21(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-11,16,21H,12-15H2,1H3
- InChI Key: OOHHJYQYZSPKRS-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(N=C1C(N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)=O)SC
Computed Properties
- Exact Mass: 438.1281102g/mol
- Monoisotopic Mass: 438.1281102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 74.6Ų
4-[(4-Benzhydrylpiperazin-1-yl)carbonyl]-5-chloro-2-(methylthio)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18319506-0.05g |
325723-13-5 | 90% | 0.05g |
$212.0 | 2023-11-13 |
4-[(4-Benzhydrylpiperazin-1-yl)carbonyl]-5-chloro-2-(methylthio)pyrimidine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 4-[(4-Benzhydrylpiperazin-1-yl)carbonyl]-5-chloro-2-(methylthio)pyrimidine
4-[(4-Benzhydrylpiperazin-1-yl)carbonyl]-5-chloro-2-(methylthio)pyrimidine: A Comprehensive Overview
The compound with CAS No 325723-13-5, known as 4-[(4-Benzhydrylpiperazin-1-yl)carbonyl]-5-chloro-2-(methylthio)pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a pyrimidine ring system, a piperazine moiety, and a benzhydryl group, all of which contribute to its unique chemical properties and potential therapeutic applications.
The pyrimidine core of this molecule serves as a central scaffold, with substituents at positions 4, 5, and 2. The 4-position is occupied by a carbonyl group linked to a piperazine ring substituted with a benzhydryl group. This substitution pattern is critical for the molecule's biological activity, as it allows for interactions with target proteins or enzymes. The 5-position bears a chlorine atom, which can influence the molecule's electronic properties and potentially enhance its pharmacokinetic profile. At the 2-position, a methylthio group is present, which may play a role in stabilizing the molecule or modulating its reactivity.
Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research has demonstrated that the benzhydryl-substituted piperazine moiety can act as a bioisostere for other nitrogen-containing heterocycles, offering improved bioavailability and reduced toxicity. Additionally, the methylthio group has been shown to enhance the stability of the molecule under physiological conditions, making it more suitable for in vivo applications.
In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. Such advancements in synthetic methodology have made this compound more accessible for further research and development.
The biological activity of 4-[(4-Benzhydrylpiperazin-1-yl)carbonyl]-5-chloro-2-(methylthio)pyrimidine has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits potent inhibitory activity against various enzyme targets, including kinases and proteases. Furthermore, it has demonstrated selectivity towards certain isoforms, which is crucial for minimizing off-target effects and improving therapeutic efficacy.
One of the most promising applications of this compound lies in its potential as an anticancer agent. Recent studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways. Moreover, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders such as epilepsy or neurodegenerative diseases.
In conclusion, 4-[(4-Benzhydrylpiperazin-1-yl)carbonyl]-5-chloro-2-(methylthio)pyrimidine represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its favorable pharmacokinetic properties and diverse biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the fight against various diseases.
325723-13-5 (4-[(4-Benzhydrylpiperazin-1-yl)carbonyl]-5-chloro-2-(methylthio)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)